Cas no 409061-23-0 (1-Piperidinecarboxylicacid, 2-ethyl-6-methyl-, 1,1-dimethylethyl ester)
409061-23-0 structure
Product Name:1-Piperidinecarboxylicacid, 2-ethyl-6-methyl-, 1,1-dimethylethyl ester
CAS No:409061-23-0
MF:C13H25NO2
MW:227.343104124069
CID:326262
PubChem ID:22620148
Update Time:2025-04-19
1-Piperidinecarboxylicacid, 2-ethyl-6-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinecarboxylicacid, 2-ethyl-6-methyl-, 1,1-dimethylethyl ester
- 1-Piperidinecarboxylicacid,2-ethyl-6-methyl-,1,1-dimethylethylester(9CI)
- LHWFXTJRKOMWEO-UHFFFAOYSA-N
- N-Boc-2-Ethyl-6-methylPiperidine
- SCHEMBL2688422
- DTXSID401192010
- 1,1-Dimethylethyl 2-ethyl-6-methyl-1-piperidinecarboxylate
- 409061-23-0
-
- Inchi: 1S/C13H25NO2/c1-6-11-9-7-8-10(2)14(11)12(15)16-13(3,4)5/h10-11H,6-9H2,1-5H3
- InChI Key: LHWFXTJRKOMWEO-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1C(C)CCCC1CC)=O
Computed Properties
- Exact Mass: 227.189
- Monoisotopic Mass: 227.189
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5A^2
- XLogP3: 3.3
1-Piperidinecarboxylicacid, 2-ethyl-6-methyl-, 1,1-dimethylethyl ester Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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